Cas no 1246820-79-0 (Reduced Haloperidol-d4)

• Product Name: Reduced Haloperidol-d4
• CAS No: 1246820-79-0
• MF: C₂₁H₂₅ClFNO₂
• MW: 381.904755353928
• CID: 1067036
• PubChem ID: 71751994
• Update Time: 2025-10-25

Reduced Haloperidol-d4 Chemical and Physical Properties

Names and Identifiers

• [2H4]-(±)-4-(4-Chlorophenyl)--(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol
• Reduced Haloperidol-d4
• 4-(4-chloro-2,3,5,6-tetradeuteriophenyl)-1-[4-(4-fluorophenyl)-4-hydroxybutyl]piperidin-4-ol
• [2H4]-Reduced Haloperidol
• [2H4]-4-(4-Chlorophenyl)-alpha-(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol, racemic mixture
• 4-(4-Chlorophenyl)-a-(4-fluorophenyl)-4-hydroxy-1-piperidinebutanol-d4; R 2572-d4;
• ARD181843D4
• 1246820-79-0
• Reduced Haloperidol D4
• CS-0200856
• HY-137546S

• Inchi： 1S/C21H25ClFNO2/c22-18-7-5-17(6-8-18)21(26)11-14-24(15-12-21)13-1-2-20(25)16-3-9-19(23)10-4-16/h3-10,20,25-26H,1-2,11-15H2/i5D,6D,7D,8D
• InChI Key： WNZBBTJFOIOEMP-KDWZCNHSSA-N
• SMILES： N1(CCCC(C2=CC=C(F)C=C2)O)CCC(C2=C([2H])C([2H])=C(Cl)C([2H])=C2[2H])(O)CC1

Computed Properties

• Exact Mass: 381.1808919g/mol
• Monoisotopic Mass: 381.1808919g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 414
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 43.7Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 120-122°C
• Boiling Point: 531.2±50.0 °C at 760 mmHg
• Flash Point: 275.1±30.1 °C
• Solubility: Methanol (Slightly)
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

Reduced Haloperidol-d4 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Additional information on Reduced Haloperidol-d4

Reduced Haloperidol-d4: A Comprehensive Overview

Reduced Haloperidol-d4, with the CAS number 1246820-79-0, is a compound of significant interest in the field of pharmacology and drug development. This compound is a derivative of haloperidol, a well-known antipsychotic medication, and has been modified to include a deuterium substitution at the fourth position. This modification introduces unique properties that make it valuable for research and potential therapeutic applications.

The structural modification of haloperidol to create Reduced Haloperidol-d4 involves the reduction of certain functional groups, which alters its chemical properties. This reduction process is meticulously carried out to ensure the stability and bioavailability of the compound. The inclusion of deuterium in the molecule further enhances its stability, making it more resistant to metabolic degradation. This characteristic is particularly advantageous in pharmacokinetic studies, where maintaining the integrity of the compound is crucial for accurate results.

Recent studies have highlighted the potential of Reduced Haloperidol-d4 in improving the efficacy of antipsychotic medications. Researchers have found that the deuterium substitution can significantly reduce the rate of metabolism, thereby prolonging the drug's duration in the bloodstream. This extended half-life could lead to fewer dosing requirements and improved patient compliance. Additionally, the reduced form of haloperidol has shown promise in mitigating some of the adverse side effects associated with traditional antipsychotics, such as extrapyramidal symptoms.

The synthesis of Reduced Haloperidol-d4 involves a multi-step chemical process that requires precise control over reaction conditions. The use of advanced chromatographic techniques ensures high purity levels, which are essential for both preclinical and clinical trials. The compound's purity is rigorously tested using state-of-the-art analytical methods, including high-performance liquid chromatography (HPLC) and mass spectrometry.

In terms of applications, Reduced Haloperidol-d4 is primarily used as a research tool in pharmacological studies. Its role as an internal standard in bioanalytical assays has proven invaluable for quantifying drug levels in biological samples. Furthermore, its use as a stable isotope-labeled analog has facilitated detailed studies on drug metabolism and pharmacokinetics.

The latest research on Reduced Haloperidol-d4 has also explored its potential in treating other neuropsychiatric disorders beyond schizophrenia. Studies have indicated that this compound may have efficacy in managing treatment-resistant depression and anxiety disorders. These findings underscore the versatility of Haloperidol-d4 derivatives in addressing a broader spectrum of mental health conditions.

In conclusion, Reduced Haloperidol-d4, with its unique chemical properties and promising therapeutic potential, continues to be a focal point in pharmaceutical research. Its development represents a significant advancement in drug design, offering improved efficacy and reduced side effects compared to traditional antipsychotics. As research progresses, this compound holds great promise for revolutionizing the treatment of various neuropsychiatric disorders.